2-Ethyl-1-(4-piperidinylmethyl)piperidine dihydrochloride
Overview
Description
Scientific Research Applications
Anti-Acetylcholinesterase Activity
Synthesis and Anti-Acetylcholinesterase Activity : A study by Sugimoto et al. (1990) explored the synthesis of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, including compounds structurally related to 2-Ethyl-1-(4-piperidinylmethyl)piperidine dihydrochloride. These compounds demonstrated significant anti-acetylcholinesterase (anti-AChE) activity, with certain derivatives exhibiting potent inhibition of acetylcholinesterase, suggesting potential application in treating dementia (Sugimoto et al., 1990).
Structure-Activity Relationships and Acetylcholinesterase Inhibition : Another study by Sugimoto et al. (1992) further investigated the structure-activity relationships of similar compounds. The introduction of specific groups enhanced anti-AChE activity, indicating their potential as therapeutic agents for conditions involving acetylcholinesterase, such as Alzheimer's disease (Sugimoto et al., 1992).
Anticancer and Antibacterial Applications
Anticancer Potential : Research by Rehman et al. (2018) on propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole demonstrated that these compounds have strong anticancer properties. This study implies the potential utility of this compound in oncology (Rehman et al., 2018).
Antibacterial Activity : Iqbal et al. (2017) synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole, showing moderate antibacterial activities. This suggests the potential use of related compounds, like this compound, in antibacterial applications (Iqbal et al., 2017).
Miscellaneous Applications
Synthesis and Molecular Studies : Research on the synthesis of various piperidine derivatives, including those structurally similar to this compound, reveals a wide range of applications. These include studies on molecular structures, binding affinities, and potential as medicinal intermediates, as demonstrated by Zheng Rui (2010) and others (Zheng Rui, 2010).
Cardiovascular and Neurological Applications : Some piperidine derivatives have shown potential in cardiovascular and neurological applications, as suggested by research on antihypertensive agents and monoamine transporter activity (Takai et al., 1986), (Kharkar et al., 2009).
properties
IUPAC Name |
2-ethyl-1-(piperidin-4-ylmethyl)piperidine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2.2ClH/c1-2-13-5-3-4-10-15(13)11-12-6-8-14-9-7-12;;/h12-14H,2-11H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRTAJAUEPHSGPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1CC2CCNCC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H28Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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